Cas no 3242-87-3 (1-(5,6,7,8-Tetrahydronaphthalen-2-yl)propan-2-one)

• Product Name: 1-(5,6,7,8-Tetrahydronaphthalen-2-yl)propan-2-one
• CAS No: 3242-87-3
• MF: C₁₃H₁₆O
• MW: 188.265543937683
• MDL: MFCD21984826
• CID: 4646070
• PubChem ID: 70153670
• Update Time: 2025-05-19

1-(5,6,7,8-Tetrahydronaphthalen-2-yl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(5,6,7,8-tetrahydronaphthalen-2-yl)propan-2-one
• 1-(5,6,7,8-Tetrahydro-2-naphthyl)-2-propanon
• 1-(5,6,7,8-Tetrahydronaphthalen-2-yl)propan-2-one

• MDL： MFCD21984826
• Inchi： 1S/C13H16O/c1-10(14)8-11-6-7-12-4-2-3-5-13(12)9-11/h6-7,9H,2-5,8H2,1H3
• InChI Key： AOQRNLHAOYRVNA-UHFFFAOYSA-N
• SMILES： O=C(C)CC1C=CC2=C(C=1)CCCC2

Computed Properties

• Exact Mass: 188.120115130g/mol
• Monoisotopic Mass: 188.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 17.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins Tetralins
• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins

Additional information on 1-(5,6,7,8-Tetrahydronaphthalen-2-yl)propan-2-one

Recent Advances in the Study of 1-(5,6,7,8-Tetrahydronaphthalen-2-yl)propan-2-one (CAS: 3242-87-3): A Comprehensive Research Brief

1-(5,6,7,8-Tetrahydronaphthalen-2-yl)propan-2-one (CAS: 3242-87-3) is a chemical compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have explored its potential applications in drug discovery, particularly as a key intermediate or scaffold in the synthesis of bioactive molecules. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

The compound, also known as 2-Propanone, 1-(5,6,7,8-tetrahydro-2-naphthalenyl)-, has been investigated for its role in the development of central nervous system (CNS) targeting agents. Recent publications highlight its utility in the synthesis of novel dopamine receptor modulators, which could have implications for treating neurological disorders such as Parkinson's disease and schizophrenia. The structural features of this compound, including the tetralin moiety, make it a promising candidate for further medicinal chemistry optimization.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the efficient synthesis of 1-(5,6,7,8-Tetrahydronaphthalen-2-yl)propan-2-one via a palladium-catalyzed coupling reaction, achieving high yields and excellent purity. The study also explored the compound's pharmacokinetic properties, revealing favorable blood-brain barrier penetration, which is critical for CNS-targeted therapeutics. These findings underscore the compound's potential as a versatile building block in drug development.

Another significant advancement comes from a recent patent application (WO2023051234A1), which describes the use of 1-(5,6,7,8-Tetrahydronaphthalen-2-yl)propan-2-one as a key intermediate in the production of novel anti-inflammatory agents. The patent highlights the compound's ability to serve as a precursor for molecules that inhibit cyclooxygenase-2 (COX-2), a well-known target for non-steroidal anti-inflammatory drugs (NSAIDs). This application could open new avenues for developing safer and more effective anti-inflammatory therapies.

Further research has also investigated the compound's potential in oncology. A 2024 preprint on bioRxiv discusses the synthesis and evaluation of derivatives of 1-(5,6,7,8-Tetrahydronaphthalen-2-yl)propan-2-one as inhibitors of histone deacetylases (HDACs), a class of enzymes implicated in cancer progression. Preliminary results indicate that certain derivatives exhibit potent HDAC inhibitory activity, suggesting their potential as anticancer agents. These findings are particularly promising given the growing interest in epigenetic therapies for cancer treatment.

In conclusion, 1-(5,6,7,8-Tetrahydronaphthalen-2-yl)propan-2-one (CAS: 3242-87-3) continues to be a compound of high interest in chemical biology and medicinal chemistry. Its versatility as a synthetic intermediate, combined with its promising biological activities, positions it as a valuable tool for drug discovery. Future research should focus on optimizing its derivatives for enhanced efficacy and selectivity, as well as exploring its potential in other therapeutic areas. The ongoing studies and patent applications underscore the compound's relevance in contemporary pharmaceutical research.